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Compound of Interest

Compound Name: Mercury;dihydrate

Cat. No.: B15399114 Get Quote

An In-depth Technical Guide to Mercury(I) Nitrate Dihydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction
The nomenclature "Mercury;dihydrate" is not standard in chemical literature. However, based

on common hydrated mercury compounds, this guide focuses on Mercury(I) nitrate dihydrate, a

significant reagent in various chemical applications. This document provides a comprehensive

overview of its chemical identity, safety information, experimental protocols, and quantitative

data for researchers and professionals in the scientific community. It is crucial to note that while

two primary CAS numbers, 14836-60-3 and 7782-86-7, are associated with this compound,

they both refer to the same chemical entity: Hg₂(NO₃)₂·2H₂O.

Chemical and Physical Properties
Mercury(I) nitrate dihydrate is a white to yellowish crystalline solid. It is sensitive to light and

should be stored in a dark, cool, and dry place.
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Property Value

Molecular Formula Hg₂(NO₃)₂·2H₂O

Molecular Weight 561.22 g/mol [1]

Appearance White to yellowish crystalline powder

Melting Point 70 °C (decomposes)

Density 4.78 g/cm³

Solubility

Soluble in dilute nitric acid. Hydrolyzes in water

to form a yellow precipitate of basic mercury(I)

nitrate.[2]

Safety Data Sheet Summary
Mercury(I) nitrate dihydrate is a highly toxic and hazardous substance. Strict safety protocols

must be followed when handling this compound.

Hazard Class GHS Classification

Acute Toxicity (Oral) H300: Fatal if swallowed.

Acute Toxicity (Dermal) H310: Fatal in contact with skin.

Acute Toxicity (Inhalation) H330: Fatal if inhaled.

Specific Target Organ Toxicity (Repeated

Exposure)

H373: May cause damage to organs through

prolonged or repeated exposure. The central

nervous system and kidneys are primary target

organs.[2]

Hazardous to the Aquatic Environment
H410: Very toxic to aquatic life with long lasting

effects.

First Aid Measures:

In case of contact with eyes: Immediately flush with plenty of water for at least 15 minutes.
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In case of skin contact: Immediately wash off with soap and plenty of water while removing

all contaminated clothing.

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person.

In all cases of exposure, seek immediate medical attention.

Experimental Protocols
Synthesis of Mercury(I) Nitrate Dihydrate
This protocol describes the synthesis of Mercury(I) nitrate dihydrate from elemental mercury

and nitric acid.[2]

Materials:

Elemental mercury (Hg)

Dilute nitric acid (HNO₃)

Procedure:

React elemental mercury with an excess of cold, dilute nitric acid. The reaction should be

carried out in a well-ventilated fume hood.

Continue the reaction until the evolution of nitrogen oxides ceases.

Crystals of Mercury(I) nitrate dihydrate will form upon standing.

Separate the crystals from the remaining solution by decantation or filtration.

Wash the crystals with a small amount of cold, dilute nitric acid to remove any unreacted

mercury or Mercury(II) nitrate.

Dry the crystals in a desiccator over a suitable drying agent, protected from light.
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Mercuric Nitrate Titration for Chloride Determination
Mercury(I) nitrate can be a precursor to Mercury(II) nitrate, which is used in the quantification of

chloride ions in a sample.

Principle:

In an acidic solution, mercuric nitrate reacts with chloride ions to form soluble, undissociated

mercuric chloride. When all the chloride has reacted, excess mercuric ions form a purple

complex with a diphenylcarbazone indicator, signaling the endpoint of the titration.

Reagents:

Standard mercuric nitrate solution (0.0141 N)

Diphenylcarbazone indicator solution

Nitric acid (HNO₃), 0.1 N

Procedure:

Take a known volume of the sample containing chloride ions.

If necessary, adjust the pH of the sample to 2.9–3.4 with 0.1 N nitric acid.

Add 5-10 drops of diphenylcarbazone indicator solution. The solution should turn yellow.

Titrate with the standard mercuric nitrate solution to a faint purple, permanent endpoint.

Calculate the chloride concentration based on the volume of mercuric nitrate solution used.

Quantitative Data
The following table provides an example of data that could be obtained from a mercuric nitrate

titration for chloride.
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Sample
Sample
Volume (mL)

Titer (mL of
0.0141 N
Hg(NO₃)₂)

Chloride (mg)
Chloride
Concentration
(mg/L)

1 100.0 5.2 26.0 260

2 100.0 7.8 39.0 390

3 50.0 4.5 22.5 450

Calculation: Chloride (mg) = Titer (mL) x Normality of Hg(NO₃)₂ x 35.45 (molar mass of Cl) x

1000 / 1000
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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